Cas no 54462-66-7 (1,4-dibromo-2-methylbutane)

• Product Name: 1,4-dibromo-2-methylbutane
• CAS No: 54462-66-7
• MF: C₅H₁₀Br₂
• MW: 229.940900325775
• CID: 1589347
• PubChem ID: 143172
• Update Time: 2025-04-21

1,4-dibromo-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-2-methylbutane
• butane, 1,4-dibromo-2-methyl-
• 54462-66-7
• EN300-33076967
• 2-methyl-1,4-dibromobutane
• SCHEMBL2933181
• DTXSID30969631

• Inchi： 1S/C5H10Br2/c1-5(4-7)2-3-6/h5H,2-4H2,1H3
• InChI Key： SBCDMKDTWODACO-UHFFFAOYSA-N
• SMILES： BrCC(C)CCBr

Computed Properties

• Exact Mass: 227.9149
• Monoisotopic Mass: 227.914926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.9

Experimental Properties

• Density: 1.7048
• Melting Point: -28.63°C (estimate)
• Boiling Point: 189°C (estimate)
• Flash Point: 73.1°C
• Refractive Index: 1.5104
• PSA: 0